Cas no 2172595-66-1 (2,2-diethyl-3-(oxan-4-yl)morpholine)

• Product Name: 2,2-diethyl-3-(oxan-4-yl)morpholine
• CAS No: 2172595-66-1
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5943247
• PubChem ID: 165598332
• Update Time: 2025-05-23

2,2-diethyl-3-(oxan-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2,2-diethyl-3-(oxan-4-yl)morpholine
• EN300-1646262
• 2172595-66-1

• Inchi： 1S/C13H25NO2/c1-3-13(4-2)12(14-7-10-16-13)11-5-8-15-9-6-11/h11-12,14H,3-10H2,1-2H3
• InChI Key： RNHXKQVBWOSXLF-UHFFFAOYSA-N
• SMILES： O1CCNC(C2CCOCC2)C1(CC)CC

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.5Ų

Additional information on 2,2-diethyl-3-(oxan-4-yl)morpholine

Compound 2,2-Diethyl-3-(Oxan-4-Yl)Morpholine: A Comprehensive Overview

In the realm of organic chemistry, the compound 2,2-diethyl-3-(oxan-4-yl)morpholine (CAS No: 2172595-66-1) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often abbreviated as DEMO, belongs to the morpholine family and has garnered attention in recent years due to its unique structure and potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

The chemical structure of DEMO comprises a morpholine ring with two ethyl groups attached to the second carbon and an oxane (tetrahydropyran) group at the third position. This configuration imparts the molecule with a balance of hydrophilic and hydrophobic characteristics, making it versatile for different chemical reactions and biological interactions.

Recent studies have highlighted the importance of DEMO in drug discovery processes. Researchers have explored its role as a potential lead compound in developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The morpholine moiety is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions.

One of the most promising applications of DEMO lies in its use as an intermediate in the synthesis of more complex molecules. Its structure allows for easy functionalization at multiple sites, enabling chemists to design derivatives with enhanced pharmacokinetic properties such as improved bioavailability and reduced toxicity.

In terms of synthesis, several methods have been reported for the preparation of DEMO. A common approach involves the nucleophilic substitution reaction between a diethyl-substituted morpholine derivative and an appropriately substituted tetrahydropyran compound under specific reaction conditions. Optimization of these conditions has led to higher yields and better purity levels.

The biopharmaceutical industry has also shown interest in DEMO due to its potential as a building block for peptide mimetics and other bioactive compounds. Its ability to form stable amide bonds makes it a valuable component in peptide synthesis.

From an environmental standpoint, studies on the degradation pathways of DEMO have been conducted to assess its impact on ecosystems. Results indicate that under aerobic conditions, the compound undergoes microbial degradation into less complex molecules, suggesting that it poses minimal long-term environmental risks when properly managed.

In conclusion, DEMO, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As advancements in synthetic methodologies and bioactivity studies unfold, this compound is expected to play an even more pivotal role in shaping future innovations across multiple disciplines.